Tetra-tert-butyltetrahedrane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tetra-tert-butyltetrahedrane is a polycyclic alkane that is tetrahedrane in which each of the hydrogens is substituted by a tert-butyl group. It derives from a hydride of a tetrahedrane.
Scientific Research Applications
Unique Properties and Synthesis
Tetra-tert-butyltetrahedrane is noted for its unusual properties as the only tetrahedrane unequivocally identified and as the most highly strained saturated hydrocarbon. Research has focused on its synthesis and the study of its unique structural characteristics. Maier (1988) provides a comprehensive account of these aspects, highlighting the molecule's significance in understanding strained hydrocarbons (Maier, 1988).
Reactions and Stability
The chemistry of this compound is influenced by its ability to form radical cations, as studied by Maier et al. (1995). They found that its reaction with oxygen generates surprisingly stable compounds, despite its high steric hindrance (Maier et al., 1995). Additionally, the compound's basicity and its reactions in forming protonated cyclobutadiene were analyzed by Notario et al. (2001), demonstrating its role as one of the strongest bases reported (Notario et al., 2001).
Computational and Theoretical Studies
This compound has been a subject of computational and theoretical studies to understand its electronic structures and stability. For instance, Monteiro et al. (2014) explored the stability of substituted tetrahedranes, including this compound, highlighting the significant role of sigma aromaticity in its stability (Monteiro et al., 2014).
Photochemical and Thermoreactions
The photochemical and thermochemical reaction processes between this compound and cyclobutadiene have been a focus of research, providing insights into the dynamic behavior of these molecules under different conditions. Sumita et al. (2011) conducted a study on these reactions, offering a detailed understanding of the molecular transformations involved (Sumita et al., 2011).
Properties
CAS No. |
66809-06-1 |
---|---|
Molecular Formula |
C20H36 |
Molecular Weight |
276.5 g/mol |
IUPAC Name |
1,2,3,4-tetratert-butyltricyclo[1.1.0.02,4]butane |
InChI |
InChI=1S/C20H36/c1-13(2,3)17-18(14(4,5)6)19(17,15(7,8)9)20(17,18)16(10,11)12/h1-12H3 |
InChI Key |
XMHGFBLEMNQVKR-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C12C3(C1(C23C(C)(C)C)C(C)(C)C)C(C)(C)C |
Canonical SMILES |
CC(C)(C)C12C3(C1(C23C(C)(C)C)C(C)(C)C)C(C)(C)C |
66809-06-1 | |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.